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Compound of Interest

Compound Name: Daf-FM
CAS No.: 254109-20-1
Cat. No.: B1588539
Get Quote
. J

This guide provides immediate safety, logistical, and procedural information for researchers,
scientists, and drug development professionals working with DAF-FM (4-amino-5-methylamino-
2',7'-difluorofluorescein) and its cell-permeable diacetate form, DAF-FM diacetate. Adherence
to these guidelines is crucial for ensuring laboratory safety and the integrity of experimental
outcomes.

Immediate Safety Information

While some safety data sheets (SDS) may vary in their recommendations, it is best practice to
handle DAF-FM and its derivatives with a standard level of laboratory caution. The following
personal protective equipment (PPE) is essential.

Recommended Personal Protective Equipment (PPE):
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PPE Category Item Rationale
) Protects eyes from potential
Eye Protection Safety glasses or goggles )
splashes of DAF-FM solutions.
] o Prevents direct skin contact
Hand Protection Nitrile gloves ) )
with the chemical.
] Protects clothing and skin from
Body Protection Laboratory coat

accidental spills.

A user guide from Thermo Fisher Scientific explicitly advises to "Wear appropriate protective
eyewear, clothing, and gloves" when handling DAF-FM and DAF-FM diacetate.[1]

First Aid Measures:

Exposure Route First Aid Procedure

Immediately flush eyes with plenty of water for
Eye Contact ]
several minutes.

Skin Contact Wash off with soap and plenty of water.

] Move the person into fresh air. If not breathing,
Inhalation . e L
give artificial respiration.

Rinse mouth with water. Never give anything by

Ingestion )
mouth to an unconscious person.

Operational Plan: Handling and Experimental
Protocol

DAF-FM diacetate is a cell-permeable probe used to detect nitric oxide (NO) in living cells.
Once inside the cell, it is deacetylated by intracellular esterases to the cell-impermeant DAF-
FM, which fluoresces upon reacting with NO.

Storage and Handling:
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o Storage: Upon receipt, store DAF-FM and DAF-FM diacetate at -20°C, protected from light
and moisture.[1][2] It is recommended to store the dry powder with a desiccant.[2]

e Stock Solution Preparation:

o Bring the DAF-FM diacetate powder and anhydrous dimethyl sulfoxide (DMSO) to room
temperature before use.

o To prepare a stock solution (typically 5 mM or 10 mM), dissolve the powder in anhydrous
DMSO. For example, to make a 5 mM stock solution from 1 mg of DAF-FM diacetate, add
0.4 mL of DMSO.

o Vortex the solution until the dye is fully dissolved.

e Stock Solution Storage: Aliquot the DMSO stock solution into single-use volumes and store
at -20°C, protected from light. This minimizes freeze-thaw cycles. Properly stored stock
solutions should be stable for at least six months.

» Working Solution: Prepare working solutions by diluting the stock solution in a suitable buffer
immediately before use. Do not store diluted working solutions. Buffers containing serum,
bovine serum albumin (BSA), or phenol red may interfere with fluorescence and should be
used with caution.

Experimental Protocol for Cellular Staining with DAF-FM Diacetate:

This protocol provides a general guideline for staining live cells to detect intracellular nitric
oxide.

o Cell Preparation: Prepare a suspension of viable cells or plate adherent cells on a suitable
culture dish or slide.

o Loading Solution Preparation: Dilute the DAF-FM diacetate stock solution into a suitable
buffer to the desired final concentration. A typical starting concentration range is 1-10 uM.
The optimal concentration should be determined empirically for your specific cell type and
experimental conditions.

e Cell Loading:
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o Replace the cell culture medium with the DAF-FM diacetate loading solution.

o Incubate the cells for 20—60 minutes at 37°C. The optimal incubation time can vary
depending on the cell type.

Washing: Remove the loading solution and wash the cells twice with a fresh, pre-warmed
buffer to remove any excess probe.

De-esterification: Incubate the cells for an additional 15-30 minutes in fresh buffer to allow
for the complete de-esterification of the DAF-FM diacetate into DAF-FM by intracellular
esterases.

Nitric Oxide Stimulation (Optional): If your experiment involves stimulating NO production,
treat the cells with your agonist of choice. A positive control can be generated by treating
cells with an NO donor like 1 mM DEA NONOate for 30-60 minutes at 37°C.

Fluorescence Measurement: Measure the fluorescence intensity using a fluorescence
microscope, plate reader, or flow cytometer. The excitation and emission maxima for the
DAF-FM-NO adduct are approximately 495 nm and 515 nm, respectively, which is
compatible with standard FITC filter sets.
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DAF-FM Diacetate Experimental Workflow
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(EX/Em: 495/515 nm)
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DAF-FM Nitric Oxide Detection Pathway
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.

References

¢ 1. documents.thermofisher.com [documents.thermofisher.com]
e 2. DAF-FM DA [bdbiosciences.com]

¢ To cite this document: BenchChem. [Essential Safety and Operational Guide for Handling
DAF-FM]. BenchChem, [2026]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b1588539/docs#essential-safety-and-operational-
guide-for-handling-daf-fm]

© 2026 BenchChem. All rights reserved. 6/7 Tech Support


https://www.benchchem.com/product/b1588539/docs?utm_src=pdf-body-img#essential-safety-and-operational-guide-for-handling-daf-fm
https://www.benchchem.com/product/b1588539?utm_src=pdf-custom-synthesis#bc-rfq
https://documents.thermofisher.com/TFS-Assets/LSG/manuals/MAN0002276_NitricOxideIndicatorsDAF-FM_DAF-FM_Diacetate_PI.pdf
https://www.bdbiosciences.com/en-br/products/reagents/flow-cytometry-reagents/research-reagents/single-color-antibodies-ruo/daf-fm-da.566663
https://www.benchchem.com/product/b1588539/docs#essential-safety-and-operational-guide-for-handling-daf-fm
https://www.benchchem.com/product/b1588539/docs#essential-safety-and-operational-guide-for-handling-daf-fm
https://www.benchchem.com/product/b1588539/docs#essential-safety-and-operational-guide-for-handling-daf-fm
https://www.benchchem.com/product/b1588539/docs#essential-safety-and-operational-guide-for-handling-daf-fm
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1588539?utm_src=pdf-header-pricing#bc-rfq
https://www.benchchem.com/contactus?utm_src=pdf-footer

BENGHE Safety Operating Guide

Check Availability & Pricing

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of ress Hast

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com

Contact our Ph.D. Support Team for a compatibility check
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